3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide

• IUPAC Name: 3-(2-methoxyphenyl)-N-(2-methylsulfanylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H18N2O3S/c1-22-15-9-5-3-7-12(15)14-11-16(23-20-14)18(21)19-13-8-4-6-10-17(13)24-2/h3-10,16H,11H2,1-2H3,(H,19,21)
• InChI Key: XZVIFCYQWBTCJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(C2)C(=O)NC3=CC=CC=C3SC
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide, also known as compound A, is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of isoxazolecarboxamides and has shown potential in various biochemical and physiological applications.

Mechanism of Action

The mechanism of action of 3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide A is not fully understood, but it is believed to act through multiple pathways. It has been found to inhibit various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation. It has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant defense and detoxification.
Biochemical and Physiological Effects
Compound A has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been found to inhibit the growth of cancer cells and sensitize them to chemotherapy drugs. In animal models, it has been found to improve cognitive function and reduce inflammation in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide A in lab experiments include its synthetic availability, high purity, and potential in various scientific research applications. Its limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide A. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential in combination therapy with other drugs for cancer treatment. Additionally, more research is needed to determine its safety and potential side effects in humans.

Scientific Research Applications

Compound A has shown potential in various scientific research applications, including cancer therapy, neurodegenerative diseases, and inflammation. In cancer therapy, 3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide A has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to sensitize cancer cells to chemotherapy drugs, making them more susceptible to treatment.
In neurodegenerative diseases, 3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide A has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. It has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Inflammation is a common factor in many diseases, and 3-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]-4,5-dihydro-5-isoxazolecarboxamide A has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes. It has been shown to reduce inflammation in animal models of rheumatoid arthritis and inflammatory bowel disease.